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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B15603043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the marine natural product
Isofistularin-3, focusing on its natural origins and the current understanding of its biosynthetic
pathways. The information presented herein is intended to serve as a valuable resource for
researchers in natural product chemistry, marine biotechnology, and drug discovery.

Natural Sources of Isofistularin-3

Isofistularin-3 is a brominated alkaloid primarily isolated from marine sponges of the genus
Aplysina (Order Verongiida, Family Aplysinidae).[1][2] These sponges are known for producing
a diverse array of bromotyrosine-derived secondary metabolites, which are believed to play a
role in chemical defense.[1][3][4]

The following table summarizes the key marine sponge species that have been identified as
natural sources of Isofistularin-3.
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Marine Sponge . Geographic

. Family ) Reference
Species Location
Aplysina aerophoba Aplysinidae Mediterranean Sea [11[5]16]
Aplysina archeri Aplysinidae Caribbean Sea [21[7181[9]
Aplysina lacunosa Aplysinidae Caribbean Sea [7]
Aplysina cavernicola Aplysinidae Mediterranean Sea [3114]

These sponges accumulate brominated isoxazoline alkaloids, including Isofistularin-3, in
concentrations that can reach up to 10% of their dry weight.[3][4] The production of these
compounds is a characteristic feature of the order Verongiida and contributes significantly to
their chemical taxonomy.[2]

Biosynthesis of Isofistularin-3

The biosynthesis of Isofistularin-3, like other bromotyrosine alkaloids, is thought to originate
from the amino acid phenylalanine.[10][11] While the complete enzymatic pathway has not
been fully elucidated, a putative pathway has been proposed based on the identification of
likely precursors and intermediates. The biosynthesis is believed to involve a series of
enzymatic reactions, including hydroxylation, bromination, deamination, methylation, and oxime
formation, ultimately leading to the formation of the characteristic spiroisoxazoline moiety.[10]
[11]

The following diagram illustrates the proposed biosynthetic pathway for the monomeric
precursor of Isofistularin-3. The dimeric structure of Isofistularin-3 is then likely formed
through the linkage of two such monomeric units.
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Caption: Proposed biosynthetic pathway of Isofistularin-3.
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Experimental Protocols
Isolation and Purification of Isofistularin-3

The following is a generalized protocol for the isolation and purification of Isofistularin-3 from
Aplysina sponges, based on commonly employed methodologies in natural product chemistry.

e Collection and Preparation of Sponge Material:
o Collect sponge samples (e.g., Aplysina aerophoba) and freeze them immediately at -20°C.
o Lyophilize the frozen sponge material to remove water.
o Grind the dried sponge tissue into a fine powder.

o Extraction:

o Extract the powdered sponge material exhaustively with methanol (MeOH) or a mixture of
dichloromethane (CH2CI2) and methanol at room temperature.

o Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude

extract.
e Solvent Partitioning:

o Suspend the crude extract in a mixture of MeOH/H20 and partition successively with n-
hexane, CH2CI2, and ethyl acetate (EtOAC).

o Isofistularin-3 is typically found in the more polar fractions (e.g., CH2CI2 and EtOAc).
o Chromatographic Purification:

o Subject the bioactive fraction to column chromatography on silica gel, eluting with a
gradient of n-hexane and EtOAc.

o Further purify the Isofistularin-3 containing fractions using preparative Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) on a C18
reversed-phase column with a suitable solvent system (e.g., MeOH/H20 gradient).
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The following diagram illustrates a typical workflow for the isolation and purification of
Isofistularin-3.
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Caption: General workflow for Isofistularin-3 isolation.

Structural Characterization

The structure of isolated Isofistularin-3 is typically elucidated using a combination of modern
spectroscopic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for determining the carbon-hydrogen framework and
the connectivity of the molecule.[2][12]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the molecular formula of the compound.[13] Fragmentation patterns observed in MS/MS can
provide further structural information.

e Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide
information about the functional groups present in the molecule and its electronic properties,
respectively.

Conclusion

Isofistularin-3 is a noteworthy marine-derived bromotyrosine alkaloid with significant biological
activities. Its primary natural sources are sponges of the genus Aplysina. The proposed
biosynthetic pathway, originating from phenylalanine, highlights the complex enzymatic
machinery within these marine invertebrates. The detailed experimental protocols for its
isolation and characterization provide a solid foundation for further research into this and
related compounds. A deeper understanding of the biosynthesis of Isofistularin-3 could pave
the way for biotechnological production methods, ensuring a sustainable supply for future drug
development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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